Cas no 1833637-34-5 (1-Benzyl-N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)piperidin-4-amine)

• Product Name: 1-Benzyl-N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)piperidin-4-amine
• CAS No: 1833637-34-5
• MF: C₂₀H₂₄N₂O₂
• MW: 324.416765213013
• CID: 5039198
• PubChem ID: 118997215
• Update Time: 2025-05-20

1-Benzyl-N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)piperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)piperidin-4-amine
• N-(1-Benzyl-4-piperidinyl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)amine, AldrichCPR
• Z334930620
• 1833637-34-5

• MDL： MFCD22385100
• Inchi： 1S/C20H24N2O2/c1-2-4-16(5-3-1)15-22-10-8-17(9-11-22)21-18-6-7-19-20(14-18)24-13-12-23-19/h1-7,14,17,21H,8-13,15H2
• InChI Key： ADBNAUQRSMRBQP-UHFFFAOYSA-N
• SMILES： O1CCOC2C=CC(=CC1=2)NC1CCN(CC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 324.183778013g/mol
• Monoisotopic Mass: 324.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 33.7

Additional information on 1-Benzyl-N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)piperidin-4-amine

1-Benzyl-N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)piperidin-4-amine

1-Benzyl-N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)piperidin-4-amine is a complex organic compound with the CAS Registry Number 1833637-34-5. This compound belongs to the class of tertiary amines and features a piperidine ring substituted with a benzyl group and a dihydrobenzo[b][1,4]dioxin moiety. The structure of this compound is characterized by its unique combination of aromatic and heterocyclic components, making it a subject of interest in both academic and industrial research.

The synthesis of 1-Benzyl-N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)piperidin-4-amine typically involves multi-step organic reactions, including nucleophilic substitutions, coupling reactions, and possibly hydrogenation steps to achieve the desired stereochemistry. The compound's structure suggests potential applications in drug discovery, particularly in the development of bioactive molecules with specific pharmacological properties.

Recent studies have highlighted the importance of tertiary amines like this compound in medicinal chemistry. Their ability to act as hydrogen bond donors or acceptors makes them valuable in designing drugs with improved bioavailability and target specificity. The benzyl group in this molecule contributes to its lipophilicity, which is often desirable in drug candidates to enhance membrane permeability.

The dihydrobenzo[b][1,4]dioxin moiety introduces additional complexity to the molecule. This bicyclic structure is known for its stability and can potentially serve as a scaffold for further functionalization. Researchers have explored similar structures in the context of neuroprotective agents, where the dioxin ring may play a role in modulating receptor interactions.

In terms of biological activity, 1-Benzyl-N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)piperidin-4-amine has been studied for its potential as an antidepressant and anxiolytic agent. Preclinical studies suggest that this compound may influence serotonin reuptake mechanisms, making it a candidate for further investigation in mental health disorders.

From a synthetic perspective, the preparation of this compound involves careful control over reaction conditions to ensure high yield and purity. Techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are commonly employed to characterize the final product. The compound's stability under various storage conditions has also been evaluated to ensure its suitability for long-term use in research settings.

Looking ahead, the development of analogs based on 1-Benzyl-N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)piperidin-4-amine could open new avenues for therapeutic interventions. By modifying substituents on the piperidine ring or altering the dihydrobenzo[b][1,4]dioxin structure, researchers aim to optimize pharmacokinetic properties and enhance therapeutic efficacy.

In conclusion, 1-Benzyl-N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)piperidin-4-amine (CAS No. 1833637-34) is a versatile organic compound with promising applications in drug discovery and development. Its unique structural features and potential biological activities make it an intriguing subject for ongoing research efforts.